Cas no 1781926-06-4 (2-Bromo-6-chloro-3-fluorobenzoic acid)

• Product Name: 2-Bromo-6-chloro-3-fluorobenzoic acid
• CAS No: 1781926-06-4
• MF: C₇H₃BrClFO₂
• MW: 253.452924013138
• CID: 4973234
• Update Time: 2025-11-01

2-Bromo-6-chloro-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-chloro-3-fluorobenzoic acid
• 2-Bromo-6-chloro-3-fluorobenzoic acid

• Inchi： 1S/C7H3BrClFO2/c8-6-4(10)2-1-3(9)5(6)7(11)12/h1-2H,(H,11,12)
• InChI Key： ZXMFMTITAKDPMZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C(=O)O)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Additional information on 2-Bromo-6-chloro-3-fluorobenzoic acid

Introduction to 2-Bromo-6-chloro-3-fluorobenzoic acid (CAS No. 1781926-06-4)

2-Bromo-6-chloro-3-fluorobenzoic acid (CAS No. 1781926-06-4) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of bromine, chlorine, and fluorine substituents on a benzoic acid scaffold, which imparts a range of interesting chemical and biological properties. The versatile nature of this molecule makes it a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials.

The chemical structure of 2-Bromo-6-chloro-3-fluorobenzoic acid consists of a benzene ring with a carboxylic acid group at the 3-position. The presence of bromine at the 2-position, chlorine at the 6-position, and fluorine at the 3-position provides a unique set of electronic and steric properties. These substituents can influence the compound's reactivity, solubility, and biological activity, making it an attractive starting material for a wide range of synthetic transformations.

In recent years, 2-Bromo-6-chloro-3-fluorobenzoic acid has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a building block for the synthesis of novel antiviral agents. A study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of several derivatives of 2-Bromo-6-chloro-3-fluorobenzoic acid that exhibited potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. These findings highlight the potential of this compound as a lead structure for the development of new antiviral therapies.

Beyond its pharmaceutical applications, 2-Bromo-6-chloro-3-fluorobenzoic acid has also found utility in the field of materials science. Its unique electronic properties make it an excellent candidate for the synthesis of functional materials with applications in electronics and energy storage. For instance, researchers at the University of California, Berkeley, have utilized this compound as a precursor for the preparation of conductive polymers with enhanced electrical conductivity and stability. These materials have shown promise in various applications, including organic solar cells and flexible electronics.

The synthetic versatility of 2-Bromo-6-chloro-3-fluorobenzoic acid is another key factor contributing to its widespread use in research and development. The presence of multiple reactive functional groups allows for a wide range of chemical transformations, including nucleophilic substitution, cross-coupling reactions, and functional group interconversions. This flexibility enables chemists to tailor the properties of the final product to meet specific application requirements.

In terms of safety and handling, it is important to note that while 2-Bromo-6-chloro-3-fluorobenzoic acid is not classified as a hazardous material under current regulations, proper precautions should be taken during its handling and storage to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, as well as working in well-ventilated areas to minimize exposure to vapors or dust.

The market demand for 2-Bromo-6-chloro-3-fluorobenzoic acid is expected to grow steadily over the next few years, driven by increasing research activities in pharmaceuticals and materials science. Key players in the industry are investing heavily in R&D to develop new applications and improve synthetic methods for this compound. For example, major chemical companies such as Merck KGaA and Sigma-Aldrich offer high-purity grades of 2-Bromo-6-chloro-3-fluorobenzoic acid for use in research laboratories and industrial settings.

In conclusion, 2-Bromo-6-chloro-3-fluorobenzoic acid (CAS No. 1781926-06-4) is a versatile organic compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity profile make it an invaluable tool for researchers working in medicinal chemistry, materials science, and related fields. As ongoing research continues to uncover new uses for this compound, it is likely to play an increasingly important role in driving innovation and technological advancements.